4-(2-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(2-chlorophenyl)-N-(4-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H17ClFN3S/c18-15-3-1-2-4-16(15)21-9-11-22(12-10-21)17(23)20-14-7-5-13(19)6-8-14/h1-8H,9-12H2,(H,20,23)
• InChI Key: RVUMXNATMHBOAE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2Cl)C(=S)NC3=CC=C(C=C3)F
• Molecular Formula: C17H17ClFN3S
• Molecular Weight: 349.9 g/mol

Description

4-(2-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1980s and has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-(2-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide involves its binding to serotonin receptors in the brain. It has been shown to have high affinity for the 5-HT1B and 5-HT2A receptors, which are involved in the regulation of mood, cognition, and perception. This compound acts as an agonist at these receptors, leading to increased serotonin signaling and downstream effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase extracellular levels of serotonin in the brain, leading to changes in mood and behavior. This compound has also been shown to affect the release of other neurotransmitters, such as dopamine and norepinephrine. In addition, this compound has been shown to have effects on cardiovascular function, including changes in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

4-(2-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide has several advantages for use in lab experiments. It is a highly selective agonist for serotonin receptors, allowing for specific manipulation of serotonin signaling pathways. This compound is also relatively easy to synthesize and purify, making it a cost-effective tool compound. However, there are also limitations to the use of this compound in lab experiments. Its effects on serotonin signaling may be complex and difficult to interpret, and its effects on other neurotransmitter systems may complicate interpretation of results.

Future Directions

There are several future directions for research involving 4-(2-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide. One area of interest is in the development of more selective agonists for serotonin receptors, which could be used to study specific subtypes of receptors and their downstream effects. Another area of interest is in the development of new techniques for studying the effects of this compound on neurotransmitter signaling, such as optogenetics and chemogenetics. Finally, there is potential for the use of this compound in the development of new therapeutics for mood disorders and other psychiatric conditions.

Scientific Research Applications

4-(2-chlorophenyl)-N-(4-fluorophenyl)-1-piperazinecarbothioamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have agonistic effects on serotonin receptors, particularly the 5-HT1B and 5-HT2A subtypes. This compound has also been used as a tool compound to study the role of serotonin in various physiological and behavioral processes.